Barium chloride
Overview
Description
Barium chloride is an inorganic compound with the chemical formula BaCl₂. It is one of the most common water-soluble salts of barium. This compound appears as a white powder or colorless crystals and is highly toxic. This compound is known for imparting a yellow-green coloration to a flame .
Mechanism of Action
Target of Action
Barium chloride (BaCl2), also known as barium dichloride, is an inorganic compound composed of one barium ion (Ba2+) and two chloride ions (Cl-) . It is a strong electrolyte and is used as a cathode material in electroplating . The primary targets of this compound are the various biochemical processes in the body, particularly those involving electrolyte balance .
Mode of Action
This compound interacts with its targets primarily through its dissociation into barium cations and chloride anions in its dissolved state . This interaction can affect various biochemical processes, particularly those involving electrolyte balance .
Biochemical Pathways
It is known that this compound can have a significant impact on the body’s electrolyte balance . This can lead to a variety of health effects, particularly in cases of chronic exposure .
Pharmacokinetics
The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and elimination in the body. This compound is quite soluble in water, and it is known to dissociate into barium cations and chloride anions in its dissolved state . The solubility of this compound in water is temperature-dependent .
Result of Action
The result of this compound’s action can vary depending on the level of exposure and the individual’s health status. Chronic exposure to this compound can lead to a variety of health effects, including cardiovascular and kidney diseases, metabolic, neurological, and mental disorders . Acute exposure can cause irritation of the eyes, mucous membrane, and skin, and can also prove fatal .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, the level of this compound in the environment can affect the degree of exposure and thus the severity of health effects . Additionally, factors such as age, race, dietary patterns, behavioral risks (e.g., smoking), use of medications (those that interfere with absorbed barium in the human organism), and specific physiological status (e.g., pregnancy) can modify barium effects on human health .
Biochemical Analysis
Biochemical Properties
Barium chloride is a strong electrolyte and is used as a cathode material in electroplating . It is known to interact with various enzymes and proteins. For example, it has been shown to cause significant declines in glutathione peroxidase, catalase, superoxide dismutase, and urea levels, with significant elevations in malondialdehyde, lactate dehydrogenase, and creatine kinase levels .
Cellular Effects
This compound has been found to have significant effects on various types of cells and cellular processes. It can cause normocytic normochromic anemia, as well as marked disturbances in cardiac, hepatic, and renal functions due to the accumulation of barium salts in the soft tissues . It also causes depolarization of the sarcolemma, leading to calcium overload, proteolysis, and membrane rupture .
Molecular Mechanism
This compound molecules feature an ionic bond between barium cations and chloride anions . Barium is a metal that exhibits an oxidation state of +2 in this ionic salt whereas chlorine is a non-metal which exhibits an oxidation state of -1 in this compound .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. For example, this compound has been shown to cause antioxidant enzymes exhaustion and a sort of normocytic normochromic anemia, as well as marked disturbances in cardiac, hepatic, and renal functions due to the accumulation of barium salts in the soft tissues .
Dosage Effects in Animal Models
In animal models, the effects of this compound can vary with different dosages. For example, in a study on rats, it was found that this compound caused mortalities, antioxidant enzymes exhaustion, and a sort of normocytic normochromic anemia, as well as marked disturbances in cardiac, hepatic, and renal functions due to the accumulation of barium salts in the soft tissues .
Metabolic Pathways
It is known that this compound can cause significant changes in the levels of various metabolites, including adenosine and cGMP .
Transport and Distribution
This compound is soluble in water and methanol . It is transported and distributed within cells and tissues through these solvents. The specific transporters or binding proteins that this compound interacts with are not well known.
Subcellular Localization
It is known that this compound can cause significant changes in the localization of various proteins and other biomolecules within cells .
Preparation Methods
Synthetic Routes and Reaction Conditions: Barium chloride can be synthesized through various methods:
Reaction with Barium Hydroxide or Barium Carbonate: Barium hydroxide or barium carbonate reacts with hydrochloric acid to produce this compound and water or carbon dioxide.
Direct Reaction with Barium Metal: Barium metal reacts with chlorine gas to form this compound.
Industrial Production Methods: On an industrial scale, this compound is produced through a two-step process from barium sulfate :
Reduction of Barium Sulfate: Barium sulfate is heated with carbon to produce barium sulfide and carbon monoxide.
Reaction with Hydrochloric Acid: Barium sulfide reacts with hydrochloric acid to form this compound and hydrogen sulfide.
Chemical Reactions Analysis
Barium chloride undergoes various types of chemical reactions:
Double Substitution Reactions: When mixed with sodium sulfate, this compound forms a white precipitate of barium sulfate.
Reaction with Water: this compound dissociates in water to produce barium and chloride ions.
Common Reagents and Conditions:
Hydrochloric Acid: Used in the synthesis of this compound from barium hydroxide or barium carbonate.
Sodium Sulfate: Used in double substitution reactions to form barium sulfate.
Major Products:
Barium Sulfate: Formed from the reaction of this compound with sodium sulfate.
Hydrogen Sulfide: Formed during the industrial production of this compound from barium sulfide.
Scientific Research Applications
Barium chloride has several applications in scientific research:
Chemistry: Used as a reagent for the gravimetric determination of sulfates.
Biology: Employed as a model for muscle injury studies due to its ability to induce muscle contractions.
Medicine: Utilized in the development of bioabsorbable sutures by reacting with alginate molecules.
Industry: Used in wastewater treatment, brine purification, and the production of stabilizers and polymers.
Comparison with Similar Compounds
Barium chloride can be compared with other barium salts:
- Barium Fluoride (BaF₂)
- Barium Bromide (BaBr₂)
- Barium Iodide (BaI₂)
Uniqueness:
- Solubility: this compound is highly soluble in water, unlike some other barium salts.
- Toxicity: It is highly toxic and can cause severe muscle contractions, making it useful in specific biological studies .
This compound stands out due to its unique properties and wide range of applications in various fields.
Properties
IUPAC Name |
barium(2+);dichloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ba.2ClH/h;2*1H/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDIHJSXYQDMJHN-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cl-].[Cl-].[Ba+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BaCl2 |
Source
|
| Record name | BARIUM CHLORIDE | |
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| Record name | BARIUM CHLORIDE | |
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| Record name | Barium chloride | |
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Related CAS |
10326-27-9 (dihydrate) |
Source
|
| Record name | Barium chloride | |
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Molecular Weight |
208.23 g/mol |
Source
|
| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Physical Description |
Barium chloride appears as white crystals. A salt arising from the direct reaction of barium and chlorine. Toxic by ingestion. (NTP, 1992), Dry Powder, Liquid; NKRA, Colorless solid; [Hawley] White solid; [HSDB] White odorless solid; Soluble in water; [MSDSonline], ODOURLESS COLOURLESS CRYSTALS. |
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| Record name | BARIUM CHLORIDE | |
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Boiling Point |
2840 °F at 760 mmHg (NTP, 1992), 1560 °C |
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| Record name | BARIUM CHLORIDE | |
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Solubility |
38 % (NIOSH, 2023), 37.0 g/100 g water at 25 °C, Solubility in water as weight %: 24%, 0 °C; 26.3%, 20 °C; 28.9%, 40 °C; 31.7%, 60 °C; 34.4%, 80 °C, 26.2%, 100 °C, Practically insoluble in ethanol, Solubility in water, g/100ml: 36 |
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Density |
3.856 (NTP, 1992) - Denser than water; will sink, 3.9 g/cu cm, 3.9 g/cm³ |
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| Record name | BARIUM CHLORIDE | |
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Vapor Pressure |
Low (NIOSH, 2023), Essentially zero |
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Mechanism of Action |
... Barium chloride found use in medicine because of its digitalis-like activity on the heart muscle and its neural transmission system. Its effect are tonic contractions of the muscles (heart, uterus)., Barium stimulates striated, cardiac, and smooth muscle, regardless of innervation. It is antagonistic to all muscle depressants, no matter whether they act primarily on nerve or muscle. Initial stimulation of contraction leads to vasoconstriction through direct action on arterial muscle, peristalsis through action on smooth muscle, tremors and cramps through action on the skeletal muscles, and various arrhythmias through action on the heart. If the dose is sufficient, stimulation is followed by weakness and eventually by paralysis of the different kinds of muscle. Some effects such as hypertension, violent tremors, and convulsions are uncommon following ingestion of barium carbonate. They are more likely to follow absorption of more soluble barium compounds. If death does occur, it is caused by failure of muscular contraction leading to respiratory failure or cardiovascular collapse., Accidental or intentional ingestion of soluble barium salts (e.g., barium carbonate, barium chloride) produces hypokalemia and acute hypertension. Systemic effects of acute barium toxicity include vomiting, diarrhea, cardiac arrhythmia, muscular paralysis, and death. The acute pathophysiological effects of barium are linked with two modes of action: direct muscular stimulation (skeletal, cardiac, and smooth), and hypokalemia. The latter effect is associated with the ability of the barium ion to block potassium (K+) channels and interfere with passive K+ diffusion. |
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Color/Form |
White orthorhombic crystals, White solid | |
CAS No. |
10361-37-2 |
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| Record name | BARIUM CHLORIDE | |
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Melting Point |
1764 to 1765 °F transition to cubic crystals at 1697 °F (NTP, 1992), 961 °C, 960 °C |
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